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Introduction
2-Methylbutyl dodecanoate, also known as 2-methylbutyl laurate, is an organic compound

classified as a fatty acid ester. Its molecular formula is C₁₇H₃₄O₂ and it has a molecular weight

of 270.45 g/mol .[1][2] This document provides a detailed overview of the key physical

properties of 2-methylbutyl dodecanoate, specifically its boiling point and density, supported

by experimental methodologies for their determination.

Core Physical Properties
The physical characteristics of 2-methylbutyl dodecanoate are essential for its application in

various scientific and industrial fields, including its use as a flavoring agent.[1]

Data Summary
The quantitative data for the boiling point and density of 2-methylbutyl dodecanoate are

summarized in the table below for straightforward reference and comparison.
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Physical Property Value Conditions

Boiling Point 311.00 to 312.00 °C @ 760.00 mm Hg

Density (Specific Gravity) 0.85600 to 0.86200 @ 25.00 °C

Data sourced from The Good Scents Company.[1]

Experimental Protocols
The determination of the boiling point and density of a liquid organic compound such as 2-
methylbutyl dodecanoate involves standardized laboratory procedures.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 2-methylbutyl dodecanoate, a common and accurate method

is distillation.

Methodology: Simple Distillation

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a collection flask. The 2-methylbutyl dodecanoate sample

is placed in the round-bottom flask along with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb before entering the condenser.

Temperature Reading: The temperature is recorded when the vapor temperature stabilizes,

indicating that the vapor phase is in equilibrium with the liquid phase. This stable

temperature is the boiling point.

Condensation and Collection: The vapor then passes into the condenser, where it cools and

liquefies, and the resulting liquid (distillate) is collected in the receiving flask.

Density Determination
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Density is the mass of a substance per unit volume. For liquids like 2-methylbutyl
dodecanoate, a pycnometer or a hydrometer can be used for accurate measurement.

Methodology: Using a Pycnometer

Initial Measurement: A clean, dry pycnometer (a flask with a specific volume) is weighed

empty.

Sample Introduction: The pycnometer is then filled with the 2-methylbutyl dodecanoate
sample, ensuring no air bubbles are present. The stopper is inserted, and any excess liquid

is carefully wiped from the exterior.

Final Measurement: The filled pycnometer is weighed again.

Calculation: The mass of the 2-methylbutyl dodecanoate is determined by subtracting the

empty pycnometer's mass from the filled pycnometer's mass. The density is then calculated

by dividing the mass of the sample by the known volume of the pycnometer. It is crucial to

perform this measurement at a controlled temperature, as density is temperature-dependent.

Visualizations
To further elucidate the concepts discussed, the following diagrams illustrate the relationship

between the molecular structure and physical properties, as well as a typical workflow for

determining these properties.
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Relationship between Molecular Structure and Physical Properties

2-Methylbutyl Dodecanoate
(C17H34O2)

Molecular Weight
(270.45 g/mol)

determines

Chain Length & Branching

exhibits

Intermolecular Forces
(van der Waals)

influences

Boiling Point

determines

Density

influences

influences
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Caption: Molecular structure's influence on physical properties.
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Experimental Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Sample Preparation

Distillation Setup

Heating & Vaporization

Record Stable Temperature

Weigh Empty Pycnometer

Fill with Sample & Weigh

Calculate Mass & Volume

Calculate Density
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Caption: Workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methylbutyl dodecanoate physical properties (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15190465#2-methylbutyl-dodecanoate-physical-
properties-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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